4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-fluorobenzenecarboxylate

• IUPAC Name: [4-[(Z)-3-oxo-3-phenylprop-1-enyl]phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C22H15FO3/c23-19-11-9-18(10-12-19)22(25)26-20-13-6-16(7-14-20)8-15-21(24)17-4-2-1-3-5-17/h1-15H/b15-8-
• InChI Key: UZKYPIWPGGIALQ-NVNXTCNLSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C\C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H15FO3
• Molecular Weight: 346.3 g/mol

Description

Synthesis Analysis

The synthesis of fluorinated aromatic compounds often involves nucleophilic substitution reactions, as seen in the synthesis of 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene, where lithium dimesitylphosphide reacts with hexafluorobenzene . Similarly, the synthesis of (Z)-4-(carbomethoxymethylene)-2-(4-fluorophenyl)-4H-benzo[d][1,3]oxazine involves palladium-catalyzed oxidative cyclization-methoxycarbonylation . These methods could potentially be adapted for the synthesis of the compound of interest.

Molecular Structure Analysis

X-ray crystallography is a common technique used to determine the molecular structure of fluorinated compounds, as demonstrated in the structural analysis of bis[(3-pentafluorophenoxy)phenyl] 4,4'-oxydibenzoate and octafluorobiphenyl-4,4'-diylbis(oxy-1,3-phenylene) dibenzoate . The molecular structure of 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea was also determined using this method, revealing the planarity of the carbonyl and thiourea groups . These findings suggest that X-ray crystallography could be used to analyze the molecular structure of 4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-fluorobenzenecarboxylate.

Chemical Reactions Analysis

The reactivity of fluorinated aromatic compounds can be complex. For instance, the redox properties of 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene and its derivatives were investigated, showing the potential for various chemical reactions . The compound (Z)-4-(carbomethoxymethylene)-2-(4-fluorophenyl)-4H-benzo[d][1,3]oxazine's Z configuration around the double bond was established by 2D NOESY experiments, indicating the importance of stereochemistry in chemical reactions . These studies could inform the reactivity analysis of the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of fluorinated aromatic compounds can be influenced by their molecular structure. For example, the vibrational properties of 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea were studied using FTIR and FT-Raman spectroscopy, complemented by quantum chemical calculations . The fluorescence properties of Zn/Cd(II) coordination polymers with 3-nitrobenzene-1,2-dicarboxylate and dipyridyl-typed coligands were also investigated, showing the impact of molecular interactions on luminescent properties . These techniques could be applied to determine the physical and chemical properties of 4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-fluorobenzenecarboxylate.

Scientific Research Applications

Photophysical Studies and Material Sciences

In the realm of material sciences, particularly in the study of photophysical properties and the development of new materials, compounds like 4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-fluorobenzenecarboxylate offer valuable insights. For example, the study of 1,4-bis(2-hydroxy-2-methyl-3-butynyl)-2-fluorobenzene crystals revealed a complex hydrogen bonding network leading to the formation of various aggregated structures within the crystal lattice. This provides a unique opportunity to understand how aggregation affects the photophysics of such compounds, which is crucial for designing materials with specific optical properties (Levitus et al., 2001).

Fluorinated Compounds in Drug Design

In the pharmaceutical industry, the introduction of fluorine atoms into organic molecules is a common strategy to modulate the biological activity, stability, and membrane permeability of potential drug candidates. The synthesis and study of fluorinated compounds, such as those related to 4-[(Z)-3-oxo-3-phenyl-1-propenyl]phenyl 4-fluorobenzenecarboxylate, play a pivotal role in the development of new therapeutic agents. For instance, the synthesis of indoles through intermolecular cyclization of unfunctionalized nitroarenes and alkynes, using fluoro-phenylacetylene as a substrate, demonstrates the utility of fluorinated intermediates in constructing complex molecules like the skeleton of Fluvastatin, a widely used cholesterol-lowering drug (Ragaini et al., 2009).